Cas no 20618-92-2 (rac 2-Palmitoyl-3-chloropropanediol)

• Product Name: rac 2-Palmitoyl-3-chloropropanediol
• CAS No: 20618-92-2
• Molecular Formula: C₁₉H₃₇ClO₃
• Molecular Weight: 348.9482858181
• CID: 910142
• PubChem ID: 12552262

rac 2-Palmitoyl-3-chloropropanediol Properties

Names and Identifiers

• rac 2-Palmitoyl-3-chloropropanediol
• (1-chloro-3-hydroxypropan-2-yl) hexadecanoate
• rac 2-Palmitoyl-3-ch
• RAC 2-PALMITOYL-3-CHLOROPROPANEDIOL,WHITE SOLID
• 1-Chlor-2-palmitoyloxy-propanol-3
• 3-Chlor-2-O-palmitoyl-propan-1,2-diol
• 3-Chloro-1,2-propanediol 2-Palmitate
• 3-chloro-1-hydroxyprop-2-yl palmitate
• FT-0673482
• Hexadecanoic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester
• Palmitic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester
• 20618-92-2
• 1-Chloro-3-hydroxypropan-2-yl palmitate
• 1-CHLORO-3-HYDROXYPROPAN-2-YL HEXADECANOATE
• Hexadecanoic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester; Palmitic Acid 2-Chloro-1-(hydroxymethyl)ethyl Ester; 3-Chloro-1,2-propanediol 2-Palmitate;
• DTXSID60502277

• InChIKey： NURTYQLWOUBFLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H37ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-18(16-20)17-21/h18,21H,2-17H2,1H3
• SMILES： CCCCCCCCCCCCCCCC(=O)OC(CO)CCl

Computed Properties

• Exact Mass: 348.243123g/mol
• Surface Charge: 0
• XLogP3: 7.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 348.243123g/mol
• Monoisotopic Mass: 348.243123g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 23
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters